Cas no 2582755-72-2 (Stafia-1-dipivaloyloxymethyl ester)

• Product Name: Stafia-1-dipivaloyloxymethyl ester
• CAS No: 2582755-72-2
• MF: C₃₇H₄₈FO₁₃P
• MW: 750.7414
• CID: 5015149
• PubChem ID: 146681210
• Update Time: 2026-02-27

Stafia-1-dipivaloyloxymethyl ester Chemical and Physical Properties

Names and Identifiers

• Stafia-1-dipivaloyloxymethyl ester
• HY-136568
• [[[3,5-bis(3,4,5-trimethoxyphenyl)phenyl]-fluoromethyl]-(2,2-dimethylpropanoyloxymethoxy)phosphoryl]oxymethyl 2,2-dimethylpropanoate
• CS-0131633
• AKOS040754925
• G17797
• 2582755-72-2

• Inchi： 1S/C37H48FO13P/c1-36(2,3)34(39)48-20-50-52(41,51-21-49-35(40)37(4,5)6)33(38)26-14-22(24-16-27(42-7)31(46-11)28(17-24)43-8)13-23(15-26)25-18-29(44-9)32(47-12)30(19-25)45-10/h13-19,33H,20-21H2,1-12H3
• InChI Key： WWHLAYKEMWWVIA-UHFFFAOYSA-N
• SMILES： P(C([H])(C1C([H])=C(C2C([H])=C(C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C([H])=C(C2C([H])=C(C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C=1[H])F)(=O)(OC([H])([H])OC(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)OC([H])([H])OC(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 750.28165674g/mol
• Monoisotopic Mass: 750.28165674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 20
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 144

Additional information on Stafia-1-dipivaloyloxymethyl ester

Exploring the Potential of Stafia-1-dipivaloyloxymethyl ester (CAS No. 2582755-72-2) in Modern Research and Applications

In the rapidly evolving field of chemical research, Stafia-1-dipivaloyloxymethyl ester (CAS No. 2582755-72-2) has emerged as a compound of significant interest. This ester derivative, characterized by its unique dipivaloyloxymethyl group, offers a wide range of potential applications in pharmaceuticals, material science, and specialty chemicals. Researchers are particularly drawn to its stability and reactivity, which make it a valuable intermediate in synthetic chemistry.

The growing demand for Stafia-1-dipivaloyloxymethyl ester is driven by its versatility. In pharmaceutical development, it serves as a prodrug candidate, enhancing the bioavailability of active compounds. Its esterification properties are also being explored in polymer chemistry, where it contributes to the synthesis of advanced materials with tailored properties. The compound's CAS No. 2582755-72-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in relation to Stafia-1-dipivaloyloxymethyl ester is its role in green chemistry. As industries shift toward sustainable practices, this compound's potential for low-toxicity synthesis routes is gaining attention. Researchers are investigating its use in biodegradable materials and eco-friendly formulations, aligning with global trends in environmental responsibility.

Another area of interest is the compound's application in drug delivery systems. The dipivaloyloxymethyl moiety is known to improve membrane permeability, making it a promising tool for enhancing the efficacy of therapeutic agents. This has led to increased searches for "Stafia-1-dipivaloyloxymethyl ester solubility" and "Stafia-1-dipivaloyloxymethyl ester stability" among scientists optimizing formulations.

From a technical perspective, the synthesis and characterization of Stafia-1-dipivaloyloxymethyl ester require specialized knowledge. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm its structure. The compound's CAS No. 2582755-72-2 serves as a critical identifier in regulatory documentation and patent filings.

In conclusion, Stafia-1-dipivaloyloxymethyl ester (CAS No. 2582755-72-2) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from prodrug development to sustainable materials, position it as a compound worth watching in the coming years. As research continues to uncover its full potential, this ester derivative is poised to play a pivotal role in addressing some of today's most pressing scientific challenges.